Cas no 55709-38-1 (4-t-Butyl-4'-methylbenzophenone)

4-t-Butyl-4'-methylbenzophenone structure
55709-38-1 structure
Product Name:4-t-Butyl-4'-methylbenzophenone
CAS No:55709-38-1
MF:C18H20O
MW:252.350805282593
MDL:MFCD01319938
CID:351096
Update Time:2025-04-19

4-t-Butyl-4'-methylbenzophenone Chemical and Physical Properties

Names and Identifiers

    • Methanone, [4-(1,1-dimethylethyl)phenyl](4-methylphenyl)-
    • (4-tert-butylphenyl)-(4-methylphenyl)methanone
    • 4-t-Butyl-4'-methylbenzophenone
    • 4-tert-Butyl-4'-Methylbenzophenone
    • (4-tert-butylphenyl)(p-tolyl)methanone
    • 4-tert-Butyl-4'-methyl-benzophenon
    • MDL: MFCD01319938
    • Inchi: 1S/C18H20O/c1-13-5-7-14(8-6-13)17(19)15-9-11-16(12-10-15)18(2,3)4/h5-12H,1-4H3
    • InChI Key: KVAHPWDGEWTSGE-UHFFFAOYSA-N
    • SMILES: O=C(C1C=CC(C)=CC=1)C1C=CC(=CC=1)C(C)(C)C

Computed Properties

  • Exact Mass: 252.15100
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 3

Experimental Properties

  • PSA: 17.07000
  • LogP: 4.52350

4-t-Butyl-4'-methylbenzophenone Customs Data

  • HS CODE:2914399090
  • Customs Data:

    China Customs Code:

    2914399090

    Overview:

    2914399090. Other aromatic ketones without other oxygen-containing groups. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:5.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Acetone declared packaging

    Summary:

    2914399090. other aromatic ketones without other oxygen function. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:5.5%. General tariff:30.0%

4-t-Butyl-4'-methylbenzophenone Pricemore >>

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